Cas no 1022528-89-7 (Methyl 2-(2-(((2-indol-3-ylethyl)amino)sulfonyl)-4,5-dimethoxyphenyl)acetate)

• Product Name: Methyl 2-(2-(((2-indol-3-ylethyl)amino)sulfonyl)-4,5-dimethoxyphenyl)acetate
• CAS No: 1022528-89-7
• MF: C₂₁H₂₄N₂O₆S
• MW: 432.490064620972
• MDL: MFCD01567612
• CID: 5013569
• Update Time: 2025-05-20

Methyl 2-(2-(((2-indol-3-ylethyl)amino)sulfonyl)-4,5-dimethoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• METHYL 2-(2-(((2-INDOL-3-YLETHYL)AMINO)SULFONYL)-4,5-DIMETHOXYPHENYL)ACETATE
• methyl 2-(2-{[2-(1H-indol-3-yl)ethyl]sulfamoyl}-4,5-dimethoxyphenyl)acetate
• Methyl 2-(2-(((2-indol-3-ylethyl)amino)sulfonyl)-4,5-dimethoxyphenyl)acetate

• MDL： MFCD01567612
• Inchi： 1S/C21H24N2O6S/c1-27-18-10-15(11-21(24)29-3)20(12-19(18)28-2)30(25,26)23-9-8-14-13-22-17-7-5-4-6-16(14)17/h4-7,10,12-13,22-23H,8-9,11H2,1-3H3
• InChI Key： MOYTVPNRCWINQN-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=CC=1CC(=O)OC)OC)OC)(NCCC1=CNC2C=CC=CC1=2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 667
• XLogP3: 2.7
• Topological Polar Surface Area: 115

Additional information on Methyl 2-(2-(((2-indol-3-ylethyl)amino)sulfonyl)-4,5-dimethoxyphenyl)acetate

Methyl 2-(2-(((2-indol-3-ylethyl)amino)sulfonyl)-4,5-dimethoxyphenyl)acetate and Its Significance in Modern Chemical Biology

Methyl 2-(2-(((2-indol-3-ylethyl)amino)sulfonyl)-4,5-dimethoxyphenyl)acetate (CAS No. 1022528-89-7) represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This intricate molecular structure, characterized by its sulfonyl and indole moieties, has garnered attention for its potential applications in the development of novel therapeutic agents. The compound's unique chemical profile suggests a multifaceted role in biological interactions, making it a subject of intense study among researchers aiming to uncover new pharmacological pathways.

The significance of Methyl 2-(2-(((2-indol-3-ylethyl)amino)sulfonyl)-4,5-dimethoxyphenyl)acetate is underscored by its structural components, which include a 4,5-dimethoxyphenyl group and an indol-3-ylethyl amine side chain. These features are not merely decorative but are strategically positioned to interact with biological targets in a specific manner. The sulfonyl group, for instance, is known for its ability to enhance binding affinity and stability in protein-ligand interactions, a property that is highly valuable in drug design. Meanwhile, the indole ring is a well-documented scaffold in medicinal chemistry, often associated with compounds exhibiting potent biological activity.

In recent years, there has been a surge in research focused on indole derivatives due to their diverse pharmacological properties. Studies have demonstrated that indole-based compounds can modulate various biological processes, including inflammation, neurotransmission, and cell proliferation. The presence of the 2-indol-3-ylethyl amine moiety in Methyl 2-(2-(((2-indol-3-ylethyl)amino)sulfonyl)-4,5-dimethoxyphenyl)acetate suggests that this compound may possess similar capabilities. Furthermore, the 4,5-dimethoxyphenyl group adds another layer of complexity, potentially influencing the compound's solubility and metabolic stability.

The potential applications of this compound are vast and span across multiple therapeutic areas. For instance, its structural features may make it a viable candidate for developing anti-inflammatory agents. Inflammation is a hallmark of numerous diseases, including autoimmune disorders and chronic inflammatory conditions. By targeting key inflammatory pathways, compounds like Methyl 2-(2-(((2-indol-3-ylethyl)amino)sulfonyl)-4,5-dimethoxyphenyl)acetate could offer novel therapeutic solutions.

In addition to its anti-inflammatory potential, this compound may also exhibit properties relevant to central nervous system (CNS) disorders. The indole scaffold is frequently associated with neuroactive compounds, and modifications such as the one present in Methyl 2-(2-(((2-indol-3-ylethyl)amino)sulfonyl)-4,5-dimethoxyphenyl)acetate could influence its ability to cross the blood-brain barrier and interact with neurotransmitter systems. This opens up possibilities for its use in treating conditions such as depression, anxiety, and neurodegenerative diseases.

The development of new drugs often involves rigorous testing to assess their efficacy and safety profiles. Preliminary studies on derivatives with similar structures have shown promising results in various preclinical models. These findings suggest that Methyl 2-(2-(((2-indol-3-ylethyl)amino)sulfonyl)-4,5-dimethoxyphenyl)acetate could be a valuable addition to the pharmacopeia of future treatments. However, further research is needed to fully understand its mechanisms of action and to identify any potential side effects.

The synthesis of complex molecules like Methyl 2-(2-(((2-indol-3-ylethyl)amino)sulfonyl)-4,5-dimethoxyphenyl)acetate requires meticulous planning and expertise. Advances in synthetic chemistry have made it possible to construct such intricate structures with greater precision than ever before. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly instrumental in creating the desired connectivity between functional groups. These advancements not only facilitate the production of novel compounds but also enhance our ability to explore their biological potential.

The role of computational methods in drug discovery cannot be overstated. Molecular modeling and simulation tools have become indispensable for predicting how compounds will interact with biological targets at the atomic level. By leveraging these technologies alongside experimental data, researchers can accelerate the process of identifying promising candidates for further investigation. In the case of Methyl 2-(2-(((2-indol-3-ylethyl)amino)sulfonyl)-4,5-dimethoxyphenyl)acetate, computational studies could help elucidate its binding modes and optimize its design for improved efficacy.

The integration of interdisciplinary approaches is also crucial for advancing our understanding of complex molecules like this one. Collaboration between chemists, biologists, pharmacologists, and computer scientists can lead to more holistic insights into drug mechanisms and therapeutic applications. Such collaborations are essential for translating laboratory discoveries into tangible benefits for patients worldwide.

In conclusion,Methyl 2-(2-((2-indol-3-ylethyl)aminosulfonyl-)4,5-dimethoxyphenyl), CAS No.< strong>>10225. strong>>89. strong>>7 strong> strong> strong> strong> strong> strong> strong>, holds significant promise as a therapeutic agent due to its unique structural features and potential biological activities.
The ongoing research into this compound underscores the importance of innovative approaches in chemical biology and pharmaceutical development.
By combining cutting-edge synthetic techniques with advanced computational methods
and fostering interdisciplinary collaboration,
we can unlock new possibilities
for treating some
of humanity's most pressing health challenges.